Cas no 1956382-48-1 (6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

• Product Name: 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• CAS No: 1956382-48-1
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD12755363
• CID: 5039416
• PubChem ID: 90765479
• Update Time: 2025-10-29

6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-Bromoisoquinoline-1,3-diol
• 6-Bromo-3-hydroxyisoquinolin-1(2H)-one
• 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione

• MDL： MFCD12755363
• Inchi： 1S/C9H6BrNO2/c10-6-1-2-7-5(3-6)4-8(12)11-9(7)13/h1-4H,(H2,11,12,13)
• InChI Key： ZTEBOIFHNCJKDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(NC(C=C2C=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 402
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione

6-Bromo-1,2,3,4-Tetrahydroisoquinoline-1,3-Dione: A Comprehensive Overview

The compound with CAS No. 1956382-48-1, commonly referred to as 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The 6-bromo substitution introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione as a precursor for the synthesis of bioactive compounds. Researchers have employed this compound in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, a key target in inflammation-related diseases. The tetrahydroisoquinoline backbone provides an ideal scaffold for such modifications due to its ability to interact with various biological targets.

The synthesis of 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione involves a multi-step process that typically begins with the bromination of an isoquinoline derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also pave the way for large-scale production in pharmaceutical settings.

One of the most intriguing aspects of this compound is its role in drug discovery programs targeting neurodegenerative diseases. A 2022 study in *Nature Communications* reported that analogs of 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione demonstrate neuroprotective effects in vitro by modulating key signaling pathways involved in neuronal survival. The dione functional group plays a critical role in these interactions by facilitating hydrogen bonding and π-π stacking with cellular proteins.

Moreover, the structural flexibility of 6-bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione allows for its use in diverse chemical transformations. For example, it can serve as a building block for constructing complex polycyclic structures or as an intermediate in the synthesis of macrocyclic compounds. Its ability to undergo both nucleophilic and electrophilic substitutions makes it a versatile tool in organic synthesis.

In terms of applications beyond drug discovery, this compound has shown promise in materials science. A 2023 paper in *Advanced Materials* explored its potential as a precursor for organic semiconductors due to its conjugated π-system and electron-withdrawing bromine substituent. The tetrahydroisoquinoline framework provides stability to these materials while enabling efficient charge transport properties.

Looking ahead, the continued exploration of 6-bromo-1